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Compound of Interest

Compound Name: 3-Penten-1-yne, (Z)-

Cat. No.: B151741 Get Quote

In-Depth Technical Guide: (Z)-3-Penten-1-yne
This guide provides a concise overview of the fundamental molecular properties of (Z)-3-

Penten-1-yne, a chemical compound of interest to researchers and professionals in drug

development and organic synthesis.

Molecular Data
The essential molecular information for (Z)-3-Penten-1-yne is summarized in the table below.

This data is critical for analytical method development, quality control applications, and

theoretical modeling.

Property Value Source

Molecular Formula C₅H₆

PubChem[1], NIST[2][3], Axios

Research[4], Cheméo,

Guidechem[5]

Molecular Weight 66.10 g/mol PubChem[1], Axios Research

Monoisotopic Mass 66.0469501914 Da PubChem[1]

(Z)-3-Penten-1-yne, also known as cis-3-Penten-1-yne, is a hydrocarbon containing both a

double and a triple bond.[1][2] Its specific stereochemistry, with the double bond in the cis- or

(Z)- configuration, influences its physical and chemical properties. The molecular formula C₅H₆
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indicates a composition of five carbon atoms and six hydrogen atoms.[1][2][3][4][5][6] The

molecular weight is approximately 66.10 g/mol .[1][2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

